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Compound of Interest

Compound Name: Bay-R 1005

Cat. No.: B1230092 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Bay-R 1005 containing detailed hazard and

disposal information could not be located. The following procedures are based on general best

practices for the handling and disposal of research chemicals with unknown toxicological and

environmental properties. It is imperative to treat Bay-R 1005 as a potentially hazardous

substance. Always consult with your institution's Environmental Health and Safety (EHS)

department for guidance specific to your location and regulations.

This guide provides essential safety and logistical information for the proper disposal of Bay-R
1005, a synthetic glycolipid analogue.[1][2][3] The procedures outlined are intended for

researchers, scientists, and drug development professionals to manage this compound

responsibly, minimizing risks and ensuring regulatory compliance.

Precautionary Chemical Profile
Since a comprehensive hazard profile for Bay-R 1005 is not publicly available, the compound

should be handled with the utmost care. The following table summarizes the available

information.
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Property Value

Chemical Name Bay-R 1005

Chemical Class Synthetic Glycolipid Analogue

Known Function
Immunoenhancing agent, modulates antibody

synthesis

CAS Number 294664-93-0 or 113467-48-4

Molecular Formula C44H87N3O8

Molecular Weight 786.18 g/mol

Appearance Not specified (assume solid powder)

Solubility Soluble in DMSO

Storage Recommended at -20°C for powder

Hazard Profile Unknown. Treat as hazardous.

Immediate Safety and Handling Precautions
Given the lack of specific hazard data, a conservative approach to handling is required.

Adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields (or goggles), and chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle Bay-R 1005 in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize the risk of inhalation.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

immediately flush the affected area with copious amounts of water for at least 15 minutes

and seek medical attention.

Ingestion and Inhalation: Avoid ingestion and inhalation of the powder. Do not eat, drink, or

smoke in areas where the compound is handled.
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Step-by-Step Disposal Procedure
The disposal of Bay-R 1005 must comply with all federal, state, and local regulations for

hazardous waste.

1. Waste Identification and Classification:

Treat all unused or expired Bay-R 1005, as well as any materials contaminated with it, as

hazardous chemical waste.

2. Waste Segregation and Containerization:

Solid Waste:

Collect pure, unused, or expired Bay-R 1005 solid in a dedicated, leak-proof, and clearly
labeled hazardous waste container.
Do not mix with other chemical waste unless compatibility has been confirmed.

Liquid Waste (Solutions):

If Bay-R 1005 has been dissolved in a solvent (e.g., DMSO), the resulting solution must
be disposed of as liquid hazardous waste.
The waste container must be chemically compatible with the solvent used.
Never dispose of solutions containing Bay-R 1005 down the drain.[4]

Contaminated Materials:

Place all disposable materials that have come into contact with Bay-R 1005 (e.g., gloves,
pipette tips, weighing paper, absorbent pads) into a separate, sealed, and labeled
container for solid chemical waste.

3. Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name "Bay-R 1005,"

and any other constituents (e.g., solvent name and concentration).

Include the date when waste was first added to the container (accumulation start date).

4. Storage:
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Store hazardous waste containers in a designated and secure satellite accumulation area

(SAA) at or near the point of generation.

Ensure the storage area is well-ventilated and away from incompatible materials.

Keep waste containers tightly sealed, except when adding waste.

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or a

licensed hazardous waste disposal contractor.

Disposal Workflow Diagram
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Bay-R 1005 Disposal Workflow

1. Assessment & Preparation

2. Waste Generation

3. Segregation & Collection

4. Final Steps
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Caption: Logical workflow for the safe disposal of Bay-R 1005.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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